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Compound of Interest

Compound Name: Vibunazole

Cat. No.: B10801148

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of
vibunazole stock solutions for research and developmental purposes. Vibunazole (also known
as BAY N7133) is a triazole antifungal agent. Adherence to these guidelines is crucial for
ensuring the stability, and reliable performance of vibunazole in experimental settings.

Physicochemical and Solubility Data

Vibunazole is a white to off-white solid.[1] Proper solubilization and storage are critical for
maintaining its chemical integrity and biological activity. The following tables summarize the key
physicochemical properties and solubility of vibunazole.

Table 1: Physicochemical Properties of Vibunazole[1]

Property Value

CAS Number 80456-55-9

Molecular Formula C15H20CIN3O2
Molecular Weight 309.79 g/mol
Appearance White to off-white solid

Table 2: Solubility of Vibunazole[1]
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Solvent Solubility Notes

Ultrasonic treatment may be

needed. Hygroscopic DMSO
DMSO 100 mg/mL (322.80 mM) N

can affect solubility; use newly

opened solvent.

Experimental Protocols

Preparation of a 100 mM Vibunazole Stock Solution in
DMSO

This protocol describes the preparation of a 100 mM stock solution of vibunazole in dimethyl
sulfoxide (DMSO).

Materials:

¢ Vibunazole powder (CAS 80456-55-9)

e Anhydrous, high-purity DMSO

 Sterile, conical-bottom polypropylene or glass vials
o Calibrated analytical balance

o Vortex mixer

» Ultrasonic bath (optional)

» Pipettes and sterile filter tips

Procedure:

¢ Pre-weighing Preparation: Allow the vibunazole powder vial to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of vibunazole powder in a sterile vial. For
example, to prepare 1 mL of a 100 mM stock solution, weigh out 30.98 mg of vibunazole.
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» Solvent Addition: Add the calculated volume of DMSO to the vial containing the vibunazole
powder. For a 100 mM solution with 30.98 mg of vibunazole, add 1 mL of DMSO.

» Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. If necessary, use an ultrasonic bath to aid dissolution.[1]

 Sterilization (Optional): If required for the experimental application, the stock solution can be
filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.[1]

» Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

Storage and Stability

Proper storage is essential to maintain the stability of vibunazole stock solutions.

Table 3: Storage Conditions for Vibunazole[1]

Storage .

Form Duration Notes
Temperature

Solid Powder 4°C Protect from light

Stock Solution in )
-20°C 1 month Protect from light

DMSO

-80°C 6 months Protect from light

Key Recommendations:

 Light Protection: Vibunazole solutions should be protected from light during storage.[1] Use
amber vials or wrap clear vials in aluminum foil.

o Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.
Aliquoting into single-use volumes is highly recommended.[1]
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e Hygroscopic Nature of DMSO: DMSO is hygroscopic and can absorb moisture from the air,
which may impact the solubility and stability of vibunazole. Use anhydrous DMSO and keep

vials tightly sealed.[1]

Visualizations

The following diagrams illustrate the workflow for preparing a vibunazole stock solution and a
decision-making process for solvent selection.
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Vibunazole Stock Solution Preparation Workflow

Weigh Vibunazole Powder

!

Add Anhydrous DMSO

!

Vortex / Sonicate to Dissolve

Filter Sterilize (Optional)

Aliquot into Single-Use Vials

Store at -20°C or -80°C (Protect from Light)

Click to download full resolution via product page

Caption: Workflow for the preparation of a vibunazole stock solution.
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Solvent Selection for Vibunazole

@ed to Prepare Vibunazole@
In Vitro Experiment?

Consider co-solvent formulations:
- 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline
- 10% DMSO + 90% (20% SBE-B-CD in Saline)
- 10% DMSO + 90% Corn Oil

Click to download full resolution via product page

Caption: Decision tree for selecting a suitable solvent system for vibunazole.

Mechanism of Action

Vibunazole is a triazole antifungal agent.[1] Like other azole antifungals, its mechanism of
action is the inhibition of sterol 14a-demethylase, a key enzyme in the ergosterol biosynthesis
pathway in fungi. Ergosterol is an essential component of the fungal cell membrane. By
inhibiting its synthesis, vibunazole disrupts membrane integrity, leading to the inhibition of

fungal growth and cell death.
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Vibunazole Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10801148?utm_src=pdf-body-img
https://www.benchchem.com/product/b10801148?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Vibunazole.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Vibunazole Stock Solution: Preparation and Storage
Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10801148#vibunazole-stock-solution-preparation-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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